Cas no 57742-51-5 (1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl-
• CAS No: 57742-51-5
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 344376
• PubChem ID: 11063445
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-butyl-2,2-dimethyl-
• 5-butyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• 57742-51-5
• COCRMIPMQVKKOZ-UHFFFAOYSA-N
• DTXSID10453841
• SCHEMBL3784327

• Inchi： 1S/C10H16O4/c1-4-5-6-7-8(11)13-10(2,3)14-9(7)12/h7H,4-6H2,1-3H3
• InChI Key： COCRMIPMQVKKOZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)CCCC)=O

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6